1'-Isobutyrylspiro[chroman-2,4'-piperidin]-4-one

• IUPAC Name: 1'-(2-methylpropanoyl)spiro[3H-chromene-2,4'-piperidine]-4-one
• InChI: InChI=1S/C17H21NO3/c1-12(2)16(20)18-9-7-17(8-10-18)11-14(19)13-5-3-4-6-15(13)21-17/h3-6,12H,7-11H2,1-2H3
• InChI Key: WSIHTRLOZHONNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCC2(CC1)CC(=O)C3=CC=CC=C3O2
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol
• CAS No.: 887466-59-3

Description

1'-Isobutyrylspiro[chroman-2,4'-piperidin]-4-one is a useful research compound. Its molecular formula is C17H21NO3 and its molecular weight is 287.359. The purity is usually 95%.
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Scientific Research Applications

Pharmacophore Importance in Drug Development

The spiro[chromane-2,4'-piperidine]-4(3H)-one framework, including 1'-Isobutyrylspiro[chroman-2,4'-piperidin]-4-one, is a crucial pharmacophore in medicinal chemistry. It acts as a structural component in various drugs, drug candidates, and biochemical reagents. This review highlights significant progress in synthesizing derivatives of this compound, emphasizing their biological relevance and potential as new biologically active substances (Ghatpande et al., 2020).

Histamine Release Inhibition

Spiro[isochroman-piperidine] analogs, closely related to this compound, have been tested for inhibitory activity on histamine release from mast cells. The activity is mainly influenced by the lipophilicity of the 1'-substituent. The benzene moiety in the isochroman ring is essential for this activity (Yamato et al., 1981).

Central Nervous System Agent Potential

Compounds structurally similar to this compound have been synthesized as potential central nervous system agents. These include 1'-methyl-3-phenylspiro[isobenzofuran-1(3H),4'-piperidine] and derivatives, showing significant inhibition of tetrabenazine-induced ptosis. Modifications in the moieties influence the activity against central nervous system targets (Bauer et al., 1976).

Sigma Receptor Ligand Development

Several spiro[benzopyran-1,4'-piperidines] and spiro[benzofuran-1,4'-piperidines], structurally related to this compound, have been developed and evaluated for their binding properties to sigma(1) and sigma(2) receptors. Compounds with a cyano group in the spirocycle showed high sigma(1) receptor affinity and selectivity (Maier & Wünsch, 2002).

Acetyl-CoA Carboxylase Inhibition

Spiro[chroman-2,4'-piperidin]-4-one derivatives have been designed and tested for in vitro acetyl-CoA carboxylase (ACC) inhibitory activity. Several compounds exhibited potent ACC inhibitory activity, indicating potential applications in metabolic disease treatment (Shinde et al., 2009).

Mechanism of Action

Target of Action

It’s worth noting that piperidine derivatives, which this compound is a part of, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, leading to different biochemical changes .

Biochemical Pathways

Piperidine derivatives are known to affect various biochemical pathways .

Result of Action

Piperidine derivatives are known to have various biological activities .